An In-Depth Technical Guide to the Mechanism of Action of Etripamil Hydrochloride
An In-Depth Technical Guide to the Mechanism of Action of Etripamil Hydrochloride
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
Etripamil (B607387) hydrochloride is a novel, intranasally delivered, short-acting L-type calcium channel blocker developed for the acute termination of paroxysmal supraventricular tachycardia (PSVT). Its primary mechanism of action is the inhibition of calcium influx through slow calcium channels in the atrioventricular (AV) node. This action slows AV nodal conduction and prolongs the AV node refractory period, effectively interrupting the re-entrant circuit responsible for most forms of PSVT. Emerging preclinical data suggests that etripamil may also function as a multi-channel modulator, exhibiting inhibitory effects on various cardiac potassium and sodium channels, which could contribute to its antiarrhythmic properties. This technical guide provides a comprehensive overview of the molecular pharmacology, preclinical and clinical evidence, and experimental methodologies related to the mechanism of action of etripamil hydrochloride.
Introduction
Paroxysmal supraventricular tachycardia is a common cardiac arrhythmia characterized by a rapid heart rate originating above the ventricles. While not typically life-threatening, it can cause significant symptoms and lead to emergency department visits. Etripamil hydrochloride has been developed as a patient-administered therapy for the rapid conversion of PSVT to sinus rhythm in an out-of-hospital setting.[1][2] Its formulation as a nasal spray allows for rapid absorption and onset of action.[1][3] This guide delves into the core mechanisms that underpin the therapeutic effect of etripamil.
Molecular Mechanism of Action
Primary Target: L-type Calcium Channels
The principal mechanism of action of etripamil is the blockade of L-type calcium channels (CaV1.2).[1][4][5] These channels are critical for the propagation of the cardiac action potential, particularly in the sinoatrial (SA) and atrioventricular (AV) nodes. By binding to the L-type calcium channels in the AV node, etripamil inhibits the influx of calcium ions during phase 0 of the nodal action potential. This leads to:
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Slowing of AV Nodal Conduction: The reduced calcium current slows the speed at which the electrical impulse travels through the AV node.[6][7]
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Prolongation of the AV Nodal Refractory Period: The AV node becomes less responsive to subsequent electrical stimuli, making it more difficult for the re-entrant circuit of PSVT to sustain itself.[8][9]
This dual effect on the AV node is the primary basis for etripamil's ability to terminate PSVT.[4][7]
Signaling Pathway
The signaling pathway for etripamil's action on the AV node is direct and does not involve complex intracellular signaling cascades.
Multi-Channel Modulation
Recent preclinical evidence suggests that etripamil may have a more complex pharmacodynamic profile than a pure L-type calcium channel blocker.[6] Studies using two-electrode voltage clamp (TEVC) on heterologously expressed ion channels and patch-clamp recordings on human atrial cardiomyocytes have indicated that etripamil can also inhibit a range of other cardiac ion channels.[6]
At a concentration of 100 µM, etripamil demonstrated significant inhibition of several potassium and sodium channels, in some cases to a greater extent than its effect on the L-type calcium channel at the same concentration.[6]
Quantitative Data
Pharmacokinetics
| Parameter | Value | Species | Study |
| Time to Maximal Plasma Concentration (Tmax) | 5-8.5 minutes | Human | |
| Terminal Half-life (t1/2) | 1.5 - 3 hours (dose-dependent) | Human |
Pharmacodynamics
| Parameter | Effect | Dose | Species | Study |
| PR Interval Prolongation | >10% increase from baseline within 4-7 minutes | ≥60 mg | Human | |
| PR Interval Prolongation Duration | Sustained for approximately 45 minutes | ≥60 mg | Human |
Ion Channel Inhibition
| Channel | Inhibition at 100 µM | IC50 | Study |
| KV1.5 | 74% | - | [6] |
| TASK-1 | 70% | 18.7 µM | [6] |
| TASK-3 | 74% | - | [6] |
| hERG | 82% | - | [6] |
| Kir3.1/3.4 | 59% | - | [6] |
| KCNQ1/KCNE1 | 71% | - | [6] |
| NaV1.5 | 59% | - | [6] |
| CaV1.2 | 31% | - | [6] |
Experimental Protocols
In Vitro Patch-Clamp Electrophysiology for L-type Calcium Channel Inhibition
This protocol outlines a method to measure the inhibitory effect of etripamil on L-type calcium channels using the whole-cell patch-clamp technique.[1]
Objective: To determine the dose-dependent inhibition of L-type calcium current by etripamil.
Materials:
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Cell line stably expressing human CaV1.2 channels (e.g., HEK293 cells).
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External solution (in mM): 135 TEA-Cl, 10 BaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with TEA-OH).
-
Internal solution (in mM): 120 CsCl, 10 EGTA, 5 Mg-ATP, 0.4 Tris-GTP, 10 HEPES (pH adjusted to 7.2 with CsOH).
-
Etripamil stock solution (in DMSO) and serial dilutions.
-
Patch-clamp rig with amplifier, digitizer, and data acquisition software.
Procedure:
-
Cell Preparation: Plate cells on coverslips suitable for microscopy and patch-clamp recording.
-
Whole-Cell Configuration: Establish a whole-cell patch-clamp recording configuration on a single cell.
-
Baseline Recording: Record baseline L-type calcium currents by applying a voltage step protocol (e.g., holding potential of -80 mV, depolarizing step to +10 mV for 200 ms).
-
Drug Application: Perfuse the cell with the external solution containing a known concentration of etripamil until a steady-state effect is observed.
-
Recording: Record the L-type calcium currents in the presence of etripamil.
-
Dose-Response: Repeat steps 4 and 5 with increasing concentrations of etripamil.
-
Washout: Perfuse the cell with the drug-free external solution to assess the reversibility of the channel block.
-
Data Analysis: Measure the peak inward current at each concentration and normalize to the baseline current. Plot the percentage of inhibition against the drug concentration to generate a dose-response curve and determine the IC50 value.
Preclinical Evaluation in Cynomolgus Monkeys
This protocol provides an overview of the methodology used to assess the safety and pharmacodynamics of intranasally administered etripamil in cynomolgus monkeys.[6]
Objective: To evaluate the systemic and local toxicity and the cardiovascular effects of repeated intranasal doses of etripamil.
Animal Model: Cynomolgus macaques (Macaca fascicularis).[6]
Dosing:
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Groups of animals received weekly intranasal doses of etripamil (0, 1.9, 3.8, or 5.7 mg/kg) or vehicle for 26 weeks.[6]
-
A recovery group was included to assess the reversibility of any findings.[6]
Assessments:
-
Clinical Observations: Daily monitoring for any clinical signs of toxicity.
-
Cardiovascular Monitoring: Telemetered electrocardiogram (ECG) and blood pressure measurements to assess changes in heart rate, PR interval, and blood pressure.
-
Toxicokinetics: Blood samples collected to determine the plasma concentrations of etripamil and its major metabolite.[6]
-
Histopathology: At the end of the study, a comprehensive histopathological examination of tissues, with a focus on the nasal cavity, larynx, and nasopharynx.[6]
Clinical Trial Methodology: NODE-301 and RAPID Studies
The pivotal clinical trials for etripamil, NODE-301 and RAPID, were designed to evaluate the efficacy and safety of self-administered intranasal etripamil for the termination of PSVT in an at-home setting.
Study Design: Multicenter, randomized, double-blind, placebo-controlled, event-driven trials.
Patient Population: Adults with a history of symptomatic, sustained PSVT.
Intervention:
-
NODE-301: A single 70 mg dose of etripamil nasal spray or placebo.
-
RAPID: An initial 70 mg dose of etripamil or placebo, with an option for a second 70 mg dose if symptoms persisted after 10 minutes.
Key Procedures:
-
Screening and Randomization: Eligible patients were randomized to receive etripamil or placebo.
-
At-Home Treatment: Upon experiencing symptoms of PSVT, patients were instructed to first attempt a vagal maneuver.
-
Self-Administration: If symptoms persisted, patients self-administered the nasal spray.
-
ECG Monitoring: Patients applied a cardiac monitoring device to record their ECG for a specified period after drug administration.
-
Endpoint Adjudication: An independent, blinded committee reviewed the ECG recordings to confirm the occurrence of PSVT and its termination.
Primary Efficacy Endpoint:
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NODE-301: Time to conversion of PSVT to sinus rhythm within 5 hours.
-
RAPID: Time to conversion of PSVT to sinus rhythm within 30 minutes.
Conclusion
Etripamil hydrochloride is a promising, novel therapeutic agent for the acute management of PSVT. Its primary mechanism of action through the blockade of L-type calcium channels in the AV node is well-established and supported by both preclinical and clinical data. The emerging evidence of multi-channel modulation may offer additional insights into its antiarrhythmic effects and potential for other indications. The development of a patient-administered, rapid-acting treatment for PSVT has the potential to significantly improve the quality of life for individuals with this condition and reduce the burden on healthcare systems. Further research into its binding kinetics and the clinical relevance of its off-target effects will continue to refine our understanding of this innovative therapy.
References
- 1. benchchem.com [benchchem.com]
- 2. mdpi.com [mdpi.com]
- 3. openaccess.sgul.ac.uk [openaccess.sgul.ac.uk]
- 4. Etripamil - a multichannel modulator to suppress atrial fibrillation - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
- 7. Pharmacokinetics and Pharmacodynamics of Etripamil, an Intranasally Administered, Fast-Acting, Nondihydropyridine Calcium Channel Blocker - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. medchemexpress.com [medchemexpress.com]
- 9. Etripamil Nasal Spray for Recurrent Paroxysmal Supraventricular Tachycardia Conversion: Results From the NODE-303 Open-Label Study - PubMed [pubmed.ncbi.nlm.nih.gov]
